Cas no 38675-31-9 (4-Phenylpyrimidin-2-ol)

• Product Name: 4-Phenylpyrimidin-2-ol
• CAS No: 38675-31-9
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• MDL: MFCD01646077
• CID: 1029519
• PubChem ID: 599076
• Update Time: 2025-06-08

4-Phenylpyrimidin-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-Phenylpyrimidin-2-ol
• 6-phenyl-1H-pyrimidin-2-one
• 4-Phenyl-1H-pyrimidin-2-on
• 4-phenyl-1H-pyrimidin-2-one
• 4-phenyl-1H-pyrimidin-4-one
• 4-Phenyl-2(1H)-pyrimidinone
• 4-Phenyl-2(1H)-pyrimidon
• 4-Phenyl-pyrimidin-2(1H)-on
• 4-phenylpyrimidin-2(1H)-one
• AC1LCCEK
• CTK1B4715
• CTK8A0867
• SureCN144673
• SureCN3361201
• SureCN592929
• 2-Hydroxy-4-phenylpyrimidine
• LDORHCBMWSQLIU-UHFFFAOYSA-N
• phenylpyrimidinone
• 2(1H)-Pyrimidinone, 6-phenyl-
• 6-phenyl pyrimidinone
• 2(1H)-Pyrimidinone, 4-phenyl-
• 4-Phenyl-2(1H)-pyrimidinone #
• SBB088644
• 4-phenyl-1,2-dihydropyrimidin-2-one
• 2-Oxo-4-phenyl-1,2-dihydropyrimidine
• NE53
• NE53339
• AC-907/30063008
• A12309
• AKOS026417810
• AKOS006279267
• DTXSID00344734
• DB-367959
• 38675-31-9
• N10829
• SCHEMBL144673
• MFCD01646077
• CS-0187051
• DS-4869
• EN300-184025
• SB57254
• Z1888397838
• AC-907/25005433

• MDL： MFCD01646077
• Inchi： 1S/C10H8N2O/c13-10-11-7-6-9(12-10)8-4-2-1-3-5-8/h1-7H,(H,11,12,13)
• InChI Key： LDORHCBMWSQLIU-UHFFFAOYSA-N
• SMILES： O=C1N=CC=C(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 172.06374
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 41.5

Experimental Properties

• PSA: 41.46

4-Phenylpyrimidin-2-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338

Additional information on 4-Phenylpyrimidin-2-ol

Comprehensive Overview of 4-Phenylpyrimidin-2-ol (CAS No. 38675-31-9): Properties, Applications, and Research Insights

4-Phenylpyrimidin-2-ol (CAS No. 38675-31-9) is a heterocyclic organic compound featuring a pyrimidine core substituted with a phenyl group at the 4-position and a hydroxyl group at the 2-position. This structure endows it with unique chemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The compound's molecular formula (C₁₀H₈N₂O) and molecular weight (172.18 g/mol) are critical for its reactivity and solubility profiles. Researchers often explore its hydrogen bonding capacity and aromatic stacking interactions, which are pivotal in drug design and material science applications.

In recent years, 4-Phenylpyrimidin-2-ol has gained attention due to its potential role in kinase inhibition, a hot topic in cancer therapeutics. Kinases are enzymes frequently dysregulated in cancers, and small molecules like 4-Phenylpyrimidin-2-ol are investigated for their ability to modulate these targets. Its structural analogs have been reported in patents targeting tyrosine kinases and MAPK pathways, aligning with the growing demand for precision medicine. Additionally, its metal-chelating properties are explored in catalysis and bioinorganic chemistry, addressing sustainability trends in chemical synthesis.

The compound's synthetic versatility is another focal point. Methods such as Pd-catalyzed cross-coupling and microwave-assisted synthesis are employed to optimize its production, reflecting the industry's shift toward greener methodologies. Analytical techniques like HPLC purity analysis and NMR spectroscopy ensure quality control, a priority for regulatory compliance in pharmaceuticals. Users searching for "4-Phenylpyrimidin-2-ol synthesis" or "CAS 38675-31-9 applications" often seek these procedural details, underscoring the need for accessible technical data.

Beyond biomedicine, 4-Phenylpyrimidin-2-ol derivatives are studied in organic electronics for their charge transport properties, a niche yet rapidly growing field. Its π-conjugated system makes it a candidate for OLED materials and photovoltaic devices, resonating with renewable energy innovations. This dual applicability in life sciences and advanced materials highlights its interdisciplinary relevance.

To address common queries, 4-Phenylpyrimidin-2-ol is commercially available as a research-grade chemical, with suppliers providing COA (Certificate of Analysis) to verify identity and purity. Storage recommendations typically advise ambient conditions in airtight containers, though stability studies suggest prolonged shelf life under inert atmospheres. These practical considerations are frequently searched alongside "CAS 38675-31-9 suppliers" or "4-Phenylpyrimidin-2-ol solubility," emphasizing user needs for logistical and handling information.

In summary, 4-Phenylpyrimidin-2-ol (CAS No. 38675-31-9) bridges multiple scientific domains, from drug discovery to sustainable materials. Its structural motifs and functional adaptability continue to inspire innovations, while optimized synthesis routes and rigorous characterization protocols ensure its reliability for industrial and academic use. As research evolves, this compound is poised to remain a cornerstone in heterocyclic chemistry and beyond.